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Compound of Interest

Compound Name: H-His(1-Me)-OMe

Cat. No.: B555450 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the handling and disposal of

H-His(1-Me)-OMe, a histidine derivative. While a specific Safety Data Sheet (SDS) for H-His(1-
Me)-OMe is not readily available, this document synthesizes information from general

laboratory safety protocols and data for structurally similar compounds to offer a

comprehensive operational and disposal plan.

Chemical and Physical Properties
A summary of the known quantitative data for H-His(1-Me)-OMe and related compounds is

presented below. This information is crucial for assessing the potential hazards and

determining the appropriate handling and disposal methods.
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Property H-His(1-Me)-OMe L-Histidine
1-Methyl-L-
histidine

Molecular Formula C8H13N3O2[1] C6H9N3O2 C7H11N3O2[2]

Molecular Weight 183.21 g/mol [1] 155.15 g/mol 169.18 g/mol [2]

Boiling Point
347.2±27.0 °C

(Predicted)[3]
Not available Not available

Density 1.24 g/cm³[3] Not available Not available

Melting Point Not available
287 °C (decomposes)

[4]
249 °C[2]

Solubility

Soluble in

dichloromethane,

ethyl acetate,

methanol, ethanol[3]

Fairly soluble in water;

insoluble in alcohol

and ether[4]

200 g/kg in water[2]

Appearance Powder[3]
White crystalline

powder[4]
Solid[2]

CAS Number 57519-09-2[1][3] 71-00-1 332-80-9[2]

Experimental Protocols for Safe Disposal
The following step-by-step procedures are based on general best practices for laboratory

chemical waste disposal and should be adapted to comply with local, state, and federal

regulations.

1. Personal Protective Equipment (PPE)

Before handling H-His(1-Me)-OMe, ensure that appropriate personal protective equipment is

worn. This includes:

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Body Protection: A lab coat is required to protect against accidental spills.
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Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.

2. Spill Management

In the event of a spill:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation.

Containment: For solid spills, carefully sweep up the material to avoid creating dust and

place it in a designated, labeled waste container. For liquid spills, use an inert absorbent

material.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent,

followed by water.

Waste Disposal: All contaminated materials, including absorbents and cleaning supplies,

must be disposed of as hazardous waste.

3. Disposal of Unused H-His(1-Me)-OMe

Unused or waste H-His(1-Me)-OMe should be treated as chemical waste and disposed of

according to the following guidelines:

Waste Identification and Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "H-
His(1-Me)-OMe".

Indicate the approximate quantity of the waste.

Waste Segregation:

Do not mix H-His(1-Me)-OMe waste with other incompatible chemicals.

Store the waste in a designated, well-ventilated, and secure area away from heat and

ignition sources.
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Containerization:

Use a chemically resistant and sealable container for waste collection.

Ensure the container is in good condition and compatible with the waste.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for hazardous waste.

Do not dispose of H-His(1-Me)-OMe down the drain or in the regular trash.

4. Disposal of Empty Containers

Properly decontaminated chemical containers can often be disposed of as non-hazardous

waste.

Triple Rinsing:

Rinse the empty container with a suitable solvent (e.g., water or an organic solvent in

which H-His(1-Me)-OMe is soluble) at least three times.

The first rinsate must be collected and disposed of as hazardous chemical waste.

Subsequent rinsates may also need to be collected depending on local regulations.

Container Defacing:

Obliterate or remove all labels from the container to prevent misuse.

Final Disposal:

Once thoroughly rinsed and dried, the container can typically be disposed of in the regular

laboratory glass or plastic recycling, as appropriate. Confirm this with your institution's

EHS guidelines.

Disposal Decision Pathway
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The following diagram illustrates the logical workflow for the proper disposal of H-His(1-Me)-
OMe.

Start: H-His(1-Me)-OMe Waste

Assess Waste Type
(Unused, Contaminated, Empty Container)

Unused or Contaminated
H-His(1-Me)-OMe

Unused or Contaminated

Empty Container

Empty

Collect in Labeled
Hazardous Waste Container

Triple Rinse Container

Segregate from
Incompatible Waste

Store in Designated
Waste Area

Arrange EHS Pickup

Collect First Rinsate as
Hazardous Waste

Deface or Remove Label

Dispose of Clean Container
(per institutional guidelines)
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Click to download full resolution via product page

Caption: Disposal decision workflow for H-His(1-Me)-OMe.

By adhering to these procedures and consulting with your institution's safety office, you can

ensure the safe and compliant disposal of H-His(1-Me)-OMe, fostering a secure and

environmentally conscious research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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